Cas no 1898130-78-3 (1-(2-bromo-5-methylphenyl)propan-2-ol)

• Product Name: 1-(2-bromo-5-methylphenyl)propan-2-ol
• CAS No: 1898130-78-3
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 5836262
• PubChem ID: 117329742
• Update Time: 2024-01-11

1-(2-bromo-5-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methylphenyl)propan-2-ol
• EN300-1908198
• 1898130-78-3

• Inchi： 1S/C10H13BrO/c1-7-3-4-10(11)9(5-7)6-8(2)12/h3-5,8,12H,6H2,1-2H3
• InChI Key： KOOXGGJDOGKHAX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CC(C)O

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų